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Compound of Interest

Compound Name:
Tert-butyl N-(3-

oxopropyl)carbamate

Cat. No.: B153998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for handling Tert-butyl N-(3-
oxopropyl)carbamate (CAS No. 58885-60-2). Given the absence of a complete, specific

Safety Data Sheet (SDS), this information is compiled from data on structurally similar

compounds, including aldehydes and carbamates, to ensure a high level of safety. A thorough,

site-specific risk assessment should always be conducted before commencing any work with

this chemical.

Chemical Safety Overview
Tert-butyl N-(3-oxopropyl)carbamate is a liquid chemical that should be handled with care in

a laboratory setting. It is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.
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Due to its aldehyde functional group, it is crucial to take precautions to avoid inhalation of

vapors and direct contact with skin and eyes.[1]

Physical and Chemical Properties
Property Value

CAS Number 58885-60-2

Linear Formula C8H15O3N1

Physical Form Liquid

Storage Temperature Freezer

Incompatible Materials Strong oxidizing agents[2]

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling Tert-butyl N-(3-oxopropyl)carbamate.
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PPE Category Specification Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A full face

shield is also recommended.[1]

[3]

Protects against splashes that

can cause serious eye

irritation.

Hand Protection

Wear appropriate aldehyde-

resistant protective gloves.

Butyl rubber and nitrile are the

most impermeable materials.

[1] Latex or polyvinyl chloride

gloves are not effective and

should be avoided.[1]

Prevents skin contact which

can cause irritation.

Body Protection

Wear an aldehyde-impervious

lab coat, gown, or apron.[1]

Elbow-length gloves or

protective sleeves should also

be worn.[1]

Protects skin from potential

splashes and contamination.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if working

outside of a fume hood, if

irritation or other symptoms are

experienced, or when aerosols

may be generated.[1][3]

Protects against inhalation of

harmful vapors which may

cause respiratory irritation.[1]

Operational and Disposal Plans
A step-by-step guide for the safe handling and disposal of Tert-butyl N-(3-
oxopropyl)carbamate.
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1. Preparation and Handling:

Pre-Handling: Before handling, ensure all safety precautions have been read and

understood. Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3][4]

Donning PPE: Put on all required personal protective equipment as specified in the table

above.

Handling the Compound: Avoid contact with eyes, skin, and clothing.[3] Do not inhale the

substance.[3] Ground/bond the container and receiving equipment to prevent static

discharge.[3]

2. Post-Handling:

Decontamination: Wash hands and face thoroughly after handling.[3]

Clothing: Remove contaminated clothing and wash it before reuse.[3] Contaminated work

clothing should not be allowed out of the workplace.[5][6]

Work Area: Do not eat, drink, or smoke in work areas.[3]

3. Spill and Emergency Procedures:

Minor Spills: For small spills, absorb the material with an inert absorbent material and place it

into a suitable, clean, dry, closed container for disposal.[3] Clean the affected area

thoroughly. Provide ventilation.

First Aid - Eyes: In case of eye contact, rinse cautiously with water for several minutes.[3]

Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists,

get medical advice/attention.[3]

First Aid - Skin: In case of skin contact, wash with plenty of soap and water for at least 15

minutes.[1] If skin irritation occurs, seek medical advice.[3]

4. Disposal Plan:
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Waste Collection: Collect waste material in a suitable, labeled, and closed container for

disposal.[7]

Disposal Regulations: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[2][4] Consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

[4] Do not empty into drains.[2][4]

Diagram of Safe Handling Workflow
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Caption: Logical workflow for the safe handling of Tert-butyl N-(3-oxopropyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b153998?utm_src=pdf-custom-synthesis
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_7_aminoheptyl_carbamate.pdf
https://leap.epa.ie/docs/bbc335cd-fd79-4591-b084-399ed3955e28.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/cds003481?userType=undefined
https://www.benchchem.com/product/b153998#personal-protective-equipment-for-handling-tert-butyl-n-3-oxopropyl-carbamate
https://www.benchchem.com/product/b153998#personal-protective-equipment-for-handling-tert-butyl-n-3-oxopropyl-carbamate
https://www.benchchem.com/product/b153998#personal-protective-equipment-for-handling-tert-butyl-n-3-oxopropyl-carbamate
https://www.benchchem.com/product/b153998#personal-protective-equipment-for-handling-tert-butyl-n-3-oxopropyl-carbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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